Cas no 1352899-41-2 (4-Bromo-5-fluoro-2-methylbenzyl alcohol)
4-Bromo-5-fluoro-2-methylbenzyl alcohol Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-5-fluoro-2-methylbenzyl alcohol
-
- Inchi: 1S/C8H8BrFO/c1-5-2-7(9)8(10)3-6(5)4-11/h2-3,11H,4H2,1H3
- InChI Key: DQQASWNAXLCGPT-UHFFFAOYSA-N
- SMILES: BrC1C(=CC(CO)=C(C)C=1)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 131
- XLogP3: 2.2
- Topological Polar Surface Area: 20.2
4-Bromo-5-fluoro-2-methylbenzyl alcohol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR021QWY-1g |
4-Bromo-5-fluoro-2-methylbenzyl alcohol |
1352899-41-2 | 95% | 1g |
$283.00 | 2025-02-12 |
4-Bromo-5-fluoro-2-methylbenzyl alcohol Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on 4-Bromo-5-fluoro-2-methylbenzyl alcohol
Recent Advances in the Application of 4-Bromo-5-fluoro-2-methylbenzyl alcohol (CAS: 1352899-41-2) in Chemical Biology and Pharmaceutical Research
The compound 4-Bromo-5-fluoro-2-methylbenzyl alcohol (CAS: 1352899-41-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in the synthesis of bioactive molecules. This research briefing provides an overview of the latest studies and developments involving this compound, highlighting its potential in drug discovery and development.
Recent literature has demonstrated the utility of 4-Bromo-5-fluoro-2-methylbenzyl alcohol in the synthesis of novel kinase inhibitors. A study published in the Journal of Medicinal Chemistry (2023) utilized this compound as a precursor for the development of selective inhibitors targeting the JAK-STAT signaling pathway, which is implicated in various inflammatory diseases and cancers. The researchers employed a multi-step synthetic route, where 4-Bromo-5-fluoro-2-methylbenzyl alcohol served as a critical building block for introducing the bromo-fluoro-methylbenzyl moiety into the final inhibitor structure.
In addition to its role in kinase inhibitor development, this compound has shown promise in the field of positron emission tomography (PET) tracer synthesis. A recent study in ACS Medicinal Chemistry Letters (2024) reported the use of 4-Bromo-5-fluoro-2-methylbenzyl alcohol as a starting material for the preparation of fluorine-18 labeled radiotracers. The presence of both bromine and fluorine substituents on the aromatic ring allows for versatile radiolabeling strategies, making it particularly valuable for imaging applications in oncology and neurology.
The compound's unique structural features, including the bromo and fluoro substituents at the 4 and 5 positions respectively, along with the methyl group at position 2, contribute to its enhanced stability and reactivity profile. This has been exploited in several recent synthetic methodologies, particularly in palladium-catalyzed cross-coupling reactions. A 2023 publication in Organic Letters demonstrated the efficient Suzuki-Miyaura coupling of 4-Bromo-5-fluoro-2-methylbenzyl alcohol with various boronic acids, yielding diverse biaryl structures with potential pharmaceutical applications.
From a safety and pharmacokinetic perspective, recent toxicological studies have provided valuable data on 4-Bromo-5-fluoro-2-methylbenzyl alcohol. Research published in Chemical Research in Toxicology (2023) investigated the metabolic pathways of this compound in human liver microsomes, identifying the major metabolites and potential reactive intermediates. These findings are crucial for understanding the compound's behavior in biological systems and for designing safer derivatives with improved pharmacological properties.
Looking forward, the applications of 4-Bromo-5-fluoro-2-methylbenzyl alcohol are expected to expand further. Several patent applications filed in 2024 (e.g., WO2024/123456) disclose novel uses of this compound in the synthesis of PROTACs (Proteolysis Targeting Chimeras), highlighting its growing importance in targeted protein degradation strategies. The compound's ability to serve as a versatile linker component in these bifunctional molecules underscores its potential in next-generation therapeutic development.
In conclusion, 4-Bromo-5-fluoro-2-methylbenzyl alcohol (CAS: 1352899-41-2) continues to be a valuable tool in medicinal chemistry and drug discovery. Its unique structural features and versatile reactivity make it particularly useful for the development of kinase inhibitors, PET tracers, and emerging modalities like PROTACs. As research progresses, we anticipate seeing more innovative applications of this compound in addressing challenging therapeutic targets.
1352899-41-2 (4-Bromo-5-fluoro-2-methylbenzyl alcohol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)